Cas no 142733-64-0 (tert-butyl N-[cis-3-(hydroxymethyl)cyclobutyl]carbamate)

• Product Name: tert-butyl N-[cis-3-(hydroxymethyl)cyclobutyl]carbamate
• CAS No: 142733-64-0
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD08436074
• CID: 100940
• PubChem ID: 22408683
• Update Time: 2025-08-04

tert-butyl N-[cis-3-(hydroxymethyl)cyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (cis-3-(hydroxymethyl)cyclobutyl)carbamate
• Carbamic acid,N-[cis-3-(hydroxymethyl)cyclobutyl]-, 1,1-dimethylethyl ester
• tert-butyl cis-3-hydroxymethylcyclobutylcarbamate
• tert-Butyl N-[3-(hydroxymethyl)cyclobutyl]carbamate
• cis-1-(Boc-amino)-3-(hydr...
• cis-1-(Boc-aMino)-3-(hydroxyMethyl)cyclobutane
• cis-3-hydroxymethyl-1-[(t-butoxycarbonyl)amino]cyclobutane
• cis-3-hydroxymethyl-1-cyclobutane
• tert-butyl N-[(1s,3s)-3-(hydroxyMethyl)cyclobutyl]carbaMate
• tert-butyl N-[cis-3-(hydroxymethyl)cyclobutyl]carbamate
• MFCD08166748
• trans-1-(Boc-amino)cyclobutan-3-methanol
• cis-1-(Boc-amino)cyclobutane-3-methanol
• CS-0047940
• AS-33682
• tert-butyl[trans-3-(hydroxymethyl)cyclobutyl]carbamate
• A1-51055
• SB20965
• PCPNTJQMXAHNOA-ZKCHVHJHSA-N
• AKOS015901021
• SCHEMBL1865230
• TERT-BUTYL 3-(HYDROXYMETHYL)CYCLOBUTYLCARBAMATE
• cis-3-(N-BOC-amino)-cyclobutanemethanol
• trans-1-(boc-amino)-3-(hydroxymethyl)cyclobutane
• 3-(Boc-amino)cyclobutanemethanol
• FT-0648390
• EN300-333664
• CS-0047963
• EN300-396774
• A888765
• 3-(N-BOC-amino)-cyclobutanemethanol
• trans-(3-hydroxymethyl-cyclobutyl)-carbamic acid tert-butyl ester
• AM85552
• SY100042
• 3-(Boc-amino)cyclobutane-1-methanol
• Tert-butyl trans-3-hydroxymethyl cyclobutylcarbamate
• MFCD08436074
• [3-(Boc-amino)cyclobutyl]methanol
• SCHEMBL668675
• (3-hydroxymethyl-cyclobutyl)-carbamic acid tert-butyl ester
• tert-Butyl cis-3-(hydroxymethyl)cyclobutylcarbamate
• AMY21332
• tert-butyl N-[trans-3-(hydroxymethyl)cyclobutyl]carbamate
• 142733-64-0
• Carbamic acid, [3-(hydroxymethyl)cyclobutyl]-, 1,1-dimethylethyl ester (9CI)
• SY098795
• J-524805
• A882281
• AKOS015949237
• AKOS016013314
• PCPNTJQMXAHNOA-OCAPTIKFSA-N
• SCHEMBL15297571
• tert-butyl ((1r,3r)-3-(hydroxymethyl)cyclobutyl)carbamate
• TERT-BUTYL N-[(1R,3R)-3-(HYDROXYMETHYL)CYCLOBUTYL]CARBAMATE
• PB27908
• 130369-05-0
• FT-0648424
• CS-0045547
• PCPNTJQMXAHNOA-UHFFFAOYSA-N
• 167081-37-0
• AM20070591
• 1,1-Dimethylethyl N-[3-(hydroxymethyl)cyclobutyl]carbamate
• tert-butyl (1r,3r)-3-(hydroxymethyl)cyclobutylcarbamate
• EN300-312167
• PB13180
• tert-Butyl trans-3-(hydroxymethyl)cyclobutylcarbamate
• trans-3-(Boc-amino)cyclobutanemethanol
• AS-34775
• SCHEMBL668674
• AS-33683
• 3-(Boc-amino)-cyclobutanemethanol
• tert-Butyl (3-(hydroxymethyl)cyclobutyl)carbamate
• Tert-butylcis-3-Hydroxymethylcyclobutylcarbamate
• tert-Butyl(3-(hydroxymethyl)cyclobutyl)carbamate
• DTXSID001192606
• A807953
• SCHEMBL12667007
• tert-Butyl (trans-3-(hydroxymethyl)cyclobutyl)carbamate
• MFCD09864183
• [cis-3-(Boc-amino)cyclobutyl]methanol
• SY098697
• trans-3-(N-BOC-amino)-cyclobutanemethanol
• TERT-BUTYL TRANS-3-HYDROXYMETHYLCYCLOBUTYLCARBAMATE
• tert-Butyl trans-3-hydroxymethyl-cyclobutyl-carbamate
• DB-096849
• DB-353104
• DB-115311

• MDL： MFCD08436074
• Inchi： 1S/C10H19NO3/c1-10(2,3)14-9(13)11-8-4-7(5-8)6-12/h7-8,12H,4-6H2,1-3H3,(H,11,13)
• InChI Key： PCPNTJQMXAHNOA-UHFFFAOYSA-N
• SMILES： OCC1CC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 201.13600
• Monoisotopic Mass: 201.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6A^2

Experimental Properties

• Density: 1.08g/cm3
• Boiling Point: 317.9ºC at 760 mmHg
• Flash Point: 146.1ºC
• Refractive Index: 1.486
• PSA: 58.56000
• LogP: 1.67290

Additional information on tert-butyl N-[cis-3-(hydroxymethyl)cyclobutyl]carbamate

Comprehensive Overview of tert-butyl N-[cis-3-(hydroxymethyl)cyclobutyl]carbamate (CAS No. 142733-64-0)

The compound tert-butyl N-[cis-3-(hydroxymethyl)cyclobutyl]carbamate (CAS No. 142733-64-0) is a specialized organic molecule widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a cyclobutyl ring with a hydroxymethyl group and a tert-butyl carbamate moiety, makes it a valuable intermediate for drug discovery and development. This article delves into its properties, applications, and relevance in modern scientific advancements.

In recent years, the demand for tert-butyl N-[cis-3-(hydroxymethyl)cyclobutyl]carbamate has surged due to its role in the synthesis of bioactive molecules. Researchers are particularly interested in its potential for creating protease inhibitors and kinase modulators, which are critical in treating diseases like cancer and viral infections. The compound's cis-configuration and hydroxymethyl functionality enhance its binding affinity to biological targets, making it a hotspot in medicinal chemistry.

From a synthetic perspective, CAS No. 142733-64-0 is often employed in peptide coupling reactions and protecting group strategies. Its tert-butyl carbamate (Boc) group is a cornerstone in organic synthesis, offering stability under acidic conditions while being easily removable. This versatility aligns with the growing trend of green chemistry, as researchers seek sustainable methods to minimize waste and improve efficiency.

The compound's relevance extends to AI-driven drug discovery, a trending topic in 2024. Computational models frequently highlight tert-butyl N-[cis-3-(hydroxymethyl)cyclobutyl]carbamate as a scaffold for designing novel therapeutics. Its 3D molecular structure is compatible with machine learning algorithms, enabling rapid virtual screening and optimization. This synergy between synthetic chemistry and artificial intelligence underscores its importance in next-generation pharmaceuticals.

Another area of interest is the compound's role in bioconjugation. The hydroxymethyl group allows for facile attachment to biomolecules, such as antibodies or peptides, facilitating the development of targeted drug delivery systems. This application is particularly relevant in the era of personalized medicine, where precision and specificity are paramount.

For those searching "tert-butyl carbamate derivatives" or "cyclobutyl hydroxymethyl compounds," this molecule stands out due to its balanced reactivity and stability. Its CAS No. 142733-64-0 is frequently cited in patents and publications, reflecting its industrial and academic significance. Moreover, its compatibility with flow chemistry techniques addresses the demand for scalable and automated synthesis solutions.

In conclusion, tert-butyl N-[cis-3-(hydroxymethyl)cyclobutyl]carbamate is a multifaceted compound bridging traditional synthesis and cutting-edge research. Its applications span drug development, bioconjugation, and computational chemistry, making it a cornerstone in modern science. As the pharmaceutical industry evolves, this molecule will undoubtedly remain at the forefront of innovation.